Cas no 1806832-27-8 (Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806832-27-8
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4852528
• Update Time: 2025-10-12

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)4-3-14-8(13)5(6(4)10)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： AGPSSDPTIFZDKP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806832-27-8): A Comprehensive Overview

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1806832-27-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a chloro substituent, and a difluoromethyl moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmaceutical agents. The pyridine ring is substituted with an ethyl ester at the 5-position, an amino group at the 2-position, a chloro atom at the 4-position, and a difluoromethyl group at the 3-position. These substitutions contribute to the compound's reactivity and its potential to interact with biological targets. The ethyl ester group not only enhances solubility but also provides a handle for further chemical modifications, making it valuable in synthetic chemistry.

In recent years, there has been growing interest in developing novel compounds with pyridine-based structures due to their broad spectrum of biological activities. Pyridine derivatives have been extensively studied for their roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of functional groups in Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate suggests potential applications as an intermediate in the synthesis of kinase inhibitors, which are crucial in cancer therapy.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino group and a chloro substituent allows for nucleophilic substitution reactions, enabling the introduction of additional functional groups. This flexibility is particularly useful in medicinal chemistry, where precise molecular design is essential for achieving high efficacy and selectivity. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. Fluorine atoms can significantly influence the pharmacokinetic properties of drugs, including their bioavailability, metabolic clearance, and binding affinity to biological targets. The presence of two fluorine atoms in Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate may contribute to its stability and effectiveness as a drug intermediate. This makes it a promising candidate for further exploration in drug discovery programs.

The compound's potential applications extend beyond oncology. Researchers are exploring its use in developing treatments for inflammatory diseases and infectious pathogens. The pyridine scaffold is known to interact with various enzymes and receptors, making it a valuable platform for designing molecules that can modulate biological pathways involved in these conditions. For instance, derivatives of this compound could be investigated as inhibitors of enzymes that play roles in inflammation or as agents that disrupt bacterial cell wall synthesis.

Synthetic methodologies for preparing Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate have been optimized to ensure high yields and purity. Key steps typically involve multi-step organic transformations starting from commercially available precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and industrial applications.

The safety profile of this compound is another important consideration. While it is not classified as hazardous or restricted under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended when handling this substance.

In conclusion, Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806832-27-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. Continued research into this compound will likely uncover new opportunities for developing innovative treatments that address unmet medical needs.